ethyl 3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazine-5-carboxylate

• IUPAC Name: ethyl 9-butyl-4-methyl-3,11-dioxa-9-azatetracyclo[11.4.0.02,6.07,12]heptadeca-1(17),2(6),4,7(12),13,15-hexaene-5-carboxylate
• InChI: InChI=1S/C22H25NO4/c1-4-6-11-23-12-17-19-18(22(24)25-5-2)14(3)27-21(19)16-10-8-7-9-15(16)20(17)26-13-23/h7-10H,4-6,11-13H2,1-3H3
• InChI Key: BFSXYBGOWVPGAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC2=C(C3=CC=CC=C3C4=C2C(=C(O4)C)C(=O)OCC)OC1
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

Ethyl 3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazine-5-carboxylate is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Ethyl 3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazine-5-carboxylate has been a subject of interest in various synthesis and structural studies. For instance, the synthesis of ethyl naphtho[2,1-b]furan-2-carboxylate, which shares a similar structural framework, has been detailed, emphasizing spectroscopic techniques and X-ray diffraction studies for structure confirmation (Shruthi et al., 2012).

Reactivity and Chemical Interactions

The compound's reactivity has been explored in different contexts. One study focused on the reaction of ethyl naphtho[2,1-b]furan-2-carboxylate with various reagents, leading to the formation of novel compounds with potential antibacterial and antifungal activities (Nagaraja et al., 2007). This illustrates the compound's versatility in synthesizing new chemical entities.

Antimicrobial and Antioxidant Activities

Research has also been conducted on derivatives of ethyl naphtho[2,1-b]furan-2-carboxylate for their antimicrobial and antioxidant properties. One study synthesized various Schiff bases and azetidione derivatives from this compound and evaluated their antioxidant and antimicrobial activities (Devi et al., 2010). This highlights the potential application of these compounds in developing new therapeutic agents.

Synthesis of Novel Compounds

There's ongoing research into synthesizing novel compounds using derivatives of ethyl naphtho[2,1-b]furan-2-carboxylate. For example, a study synthesized halo-substituted pyrazolo[5,1-c][1,2,4]triazines using ethyl derivatives, demonstrating a new method of synthesis (Ivanov et al., 2017). This showcases the adaptability of such compounds in creating diverse chemical entities.